1031367-64-2

4'-((6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)methyl)-[1,1'-biphenyl]-4-ol

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• CAS RN:
• 1031367-64-2

• Formula:
• C24H25NO3

• InChI:
• InChI=1S/C24H25NO3/c1-27-23-13-20-11-12-25(16-21(20)14-24(23)28-2)15-17-3-5-18(6-4-17)19-7-9-22(26)10-8-19/h3-10,13-14,26H,11-12,15-16H2,1-2H3

• InChIKey:
• ATYXTVKHMLAWBZ-UHFFFAOYSA-N

• MC70 is a P-glycoprotein (P-gp) inhibitor. It inhibits the efflux of [3H]vinblastine by ATP binding cassette subfamily B member 1 (ABCB1) in Caco-2 colon cancer cells (EC50 = 0.05 µM). MC70 also inhibits the efflux of rhodamine-123 and calcein-AM by breast cancer resistant protein (BCRP) and multidrug resistance-associated protein 1 (MRP1) in MDCK cells (EC50s = 73 and 9.3 µM, respectively). MC70 (2 or 20 µM) enhances growth inhibition of adriamycin and doxorubicin-resistant (ADR) MCF-7/ADR breast cancer cells when used in combination with doxorubicin, but does not alter the effectiveness of doxorubicin on growth inhibition in Caco-2 cells. It increases phosphorylation of p38 and JNK in Caco-2 cells and MCF-7/ADR cells when used at a concentration of 20 µM.
  MC-70 is a potent P-gp inhibitor (EC50 = 0.69 μM). Multidrug resistance (MDR) is the major cause of the failure ...

MC 70 HCl

• CAS RN:
• 1031367-64-2; 2108830-71-1

• Formula:
• C24H26ClNO3

• InChI:
• InChI=1S/C24H25NO3.ClH/c1-27-23-13-20-11-12-25(16-21(20)14-24(23)28-2)15-17-3-5-18(6-4-17)19-7-9-22(26)10-8-19;/h3-10,13-14,26H,11-12,15-16H2,1-2H3;1H

• InChIKey:
• WVIKMAFTKZTBFM-UHFFFAOYSA-N

• MC 70 HCl is a useful research compound. Its molecular formula is C24H26ClNO3 and its molecular weight is 411.93. The purity is usually 95%.